BENGHE Foundational & Exploratory

Check Availability & Pricing

H-D-Phg-OH (D-(-)-a-Phenylglycine): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-D-Phg-OH

Cat. No.: B555899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the structure, stereochemistry, and key
chemical properties of H-D-Phg-OH, also known as D-(-)-a-Phenylglycine. It includes a
summary of its physicochemical data, detailed experimental protocols for its synthesis and
resolution, and visualizations to illustrate its molecular structure and relevant experimental
workflows. D-phenylglycine is a non-proteinogenic amino acid that serves as a crucial chiral
building block in the synthesis of various pharmaceuticals, most notably semi-synthetic 3-
lactam antibiotics like ampicillin and cephalexin.[1][2]

Core Concepts: Structure and Stereochemistry

H-D-Phg-OH is the D-enantiomer of phenylglycine. Its chemical structure consists of a phenyl
group and an amino group attached to the a-carbon of a carboxylic acid. The stereochemistry
at the a-carbon is of the (R) configuration, which is responsible for its characteristic negative
optical rotation.[3]

The IUPAC name for H-D-Phg-OH is (2R)-2-amino-2-phenylacetic acid.[3] It is a white
crystalline solid.[4] The zwitterionic form is a significant contributor to its solid-state structure.

Molecular Structure and Stereochemistry Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [H-D-Phg-OH (D-(-)-a-Phenylglycine): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555899#h-d-phg-oh-structure-and-stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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